Cas no 2171637-81-1 (10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171637-81-1
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 5890497
• PubChem ID: 165842047
• Update Time: 2025-11-01

10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane
• EN300-1641817
• 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane
• 2171637-81-1

• Inchi： 1S/C12H23NOS/c1-10(2)3-4-11-12(5-8-15-9-12)14-7-6-13-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： AXAICENWDVCVLG-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)C(CCC(C)C)NCCO2

Computed Properties

• Exact Mass: 229.15003553g/mol
• Monoisotopic Mass: 229.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro4.5decane

10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane: A Comprehensive Overview

10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS No. 2171637-81-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of spirocyclic compounds, which are characterized by their spiro junction, where two rings share a single atom. The presence of a methylbutyl group, an oxa bridge, a thia bridge, and an azaspiro ring system makes this compound particularly intriguing for researchers and chemists.

The chemical structure of 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane is defined by its spirocyclic framework, which consists of a seven-membered ring fused with a five-membered ring through a nitrogen atom. The methylbutyl substituent attached to the nitrogen atom imparts specific physical and chemical properties to the molecule, making it suitable for various applications. The oxa and thia bridges introduce heteroatoms (oxygen and sulfur) into the ring system, further enhancing the compound's reactivity and functional versatility.

Recent studies have highlighted the potential of 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane in pharmaceutical research. One notable application is its use as a scaffold for the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California have explored the compound's ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The unique spirocyclic structure and the presence of heteroatoms make it an excellent candidate for designing GPCR ligands with high selectivity and potency.

In addition to its pharmaceutical applications, 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane has shown promise in materials science. Its spirocyclic framework and functional groups can be utilized to create advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have investigated the use of this compound as a building block for self-assembling supramolecular structures. These structures have potential applications in areas such as drug delivery systems, sensors, and nanotechnology.

The synthesis of 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane involves several steps, including the formation of the spirocyclic core and the introduction of the methylbutyl, oxa, and thia functionalities. One common synthetic route involves the reaction of a suitable nitrogen-containing precursor with an appropriate alkylating agent to form the spirocyclic framework. Subsequent steps may include oxidation to introduce the oxa bridge and thiolysis to introduce the thia bridge. The final step involves the attachment of the methylbutyl group through a substitution reaction.

The physical properties of 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane, such as its melting point, boiling point, and solubility, are influenced by its complex structure. These properties are crucial for determining its suitability in various applications. For instance, its solubility in organic solvents makes it amenable to solution-based processing techniques, which are essential in materials science and pharmaceutical formulation.

The biological activity of 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane has been extensively studied in both in vitro and in vivo models. In vitro studies have shown that this compound exhibits potent activity against several human cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary clinical trials have demonstrated that it has low toxicity and good pharmacokinetic properties, making it a promising candidate for further development.

In conclusion, 10-(3-methylbutyl)-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS No. 2171637-81-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure, characterized by its spirocyclic framework and functional groups, makes it an attractive target for researchers seeking to develop novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this intriguing compound, further solidifying its importance in modern scientific endeavors.